2-{[(E)-(2-fluorophenyl)methylidene]amino}-5-phenyl-3-furonitrile

• IUPAC Name: 2-[(E)-(2-fluorophenyl)methylideneamino]-5-phenylfuran-3-carbonitrile
• InChI: InChI=1S/C18H11FN2O/c19-16-9-5-4-8-14(16)12-21-18-15(11-20)10-17(22-18)13-6-2-1-3-7-13/h1-10,12H/b21-12+
• InChI Key: XLQHYCDRKMVOOJ-CIAFOILYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(O2)N=CC3=CC=CC=C3F)C#N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC(=C(O2)/N=C/C3=CC=CC=C3F)C#N
• Molecular Formula: C18H11FN2O
• Molecular Weight: 290.3 g/mol

Description

2-{[(E)-(2-fluorophenyl)methylidene]amino}-5-phenyl-3-furonitrile is a compound that is used in a variety of scientific research applications. It is a synthetic compound that has been studied for its potential applications in the fields of biochemistry, physiology, and laboratory experiments. This compound has a wide range of potential uses and can be used to study both biochemical and physiological effects.

Scientific Research Applications

Anticancer Drug Development

Organotin(IV) complexes, characterized by their amino acetate functionalized Schiff base structures, have shown significant cytotoxic activities against various human tumor cell lines. These complexes, synthesized through reactions involving similar fluoro-substituted compounds, offer a foundation for the development of new anticancer drugs. The specific compound could potentially serve a role in designing novel organotin(IV) complexes with enhanced antitumor activities (Basu Baul et al., 2009).

Material Science and Organic Synthesis

In material science, fluorosilane compounds, prepared from prochiral silanes with optically active amines, demonstrate the importance of fluorine and amino functionalities in creating new materials with potential applications in electronics, photonics, and as catalysts. The study of fluorosilane compounds, including their optical resolution and epimerization, offers insights into the synthesis of optically active silicon compounds, which can be analogously applied to the synthesis and application of fluorophenylmethylidene derivatives (Kawachi et al., 1999).

Fluorescence Studies and Chemical Sensing

Fluoro-substituted benzonitriles and related compounds have been explored for their fluorescence properties, revealing potential applications in developing fluorescent probes and sensors. These compounds' interactions with various solvents and their solvatochromic properties suggest their usefulness in designing fluorescence-based sensors for detecting environmental changes and analytes (Druzhinin et al., 2001).

Pharmaceutical Chemistry

In pharmaceutical chemistry, the synthesis of complex molecules, including androgen receptor antagonists and non-steroidal anti-inflammatory drugs, often involves key intermediates with fluoro-substituted phenyl rings. The methodologies developed for synthesizing these intermediates, such as 2-fluoro-4-bromobiphenyl, could be relevant for producing compounds with the specified fluoro-substituted phenylmethylidene moiety, indicating its potential utility in drug synthesis and design (Li Zhi-yu, 2012; Qiu et al., 2009).